Cas no 1157955-42-4 (1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one)

• Product Name: 1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one
• CAS No: 1157955-42-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 4573894
• Update Time: 2025-06-08

1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one
• Ethanone, 1-(2-methylphenyl)-2-(4-morpholinyl)-

• Inchi： 1S/C13H17NO2/c1-11-4-2-3-5-12(11)13(15)10-14-6-8-16-9-7-14/h2-5H,6-10H2,1H3
• InChI Key： KOUOHTHTFTVVBP-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1C)CN1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one

Chemical Profile of 1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one (CAS No. 1157955-42-4)

1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one, identified by the chemical identifier CAS No. 1157955-42-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a combination of a methylphenyl (or p-tolyl) group and a morpholine moiety, exhibits structural features that make it a promising candidate for further investigation in drug discovery and development.

The structural framework of this compound consists of an ethanone backbone, with the methylphenyl group attached at the first carbon and the morpholine ring linked at the second carbon. This arrangement creates a unique pharmacophore that may contribute to its biological activity. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in molecules that incorporate both methylphenyl and morpholine functionalities due to their demonstrated efficacy in modulating various biological pathways. For instance, derivatives of this class have shown promise in the inhibition of enzymes involved in inflammation and pain signaling. The morpholine moiety, in particular, is known for its ability to enhance binding affinity and selectivity, while the methylphenyl group can contribute to metabolic stability and pharmacokinetic properties.

Current research in this area has focused on optimizing the structural features of such compounds to improve their therapeutic potential. By leveraging computational methods and high-throughput screening, scientists have identified several analogs of 1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one that exhibit enhanced activity in preclinical models. These studies have highlighted the importance of fine-tuning the electronic and steric properties of the molecule to achieve desired biological outcomes.

The synthesis of 1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one involves multi-step organic reactions, typically starting from readily available precursors such as p-tolualdehyde and morpholine derivatives. The reaction sequence often includes condensation steps followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's potential.

One notable application of derivatives related to CAS No. 1157955-42-4 is in the development of novel therapeutic agents for neurological disorders. The combined effects of the methylphenyl and morpholine groups suggest that these compounds may interact with neurotransmitter systems, potentially leading to treatments for conditions such as depression, anxiety, and cognitive dysfunction. Preliminary studies have shown encouraging results in animal models, paving the way for further clinical investigations.

The pharmacological profile of 1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one is further influenced by its solubility and bioavailability characteristics. The presence of polar functional groups enhances water solubility, which is crucial for drug formulation and delivery. Additionally, computational modeling has been used to predict metabolic pathways and potential degradation products, aiding in the optimization of drug candidates for clinical use.

In conclusion, 1-(2-methylphenyl)-2-(morpholin-4-yl)ethan-1-one (CAS No. 1157955-42-4) represents a valuable compound in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to explore its potential applications in various therapeutic areas, with a focus on enhancing its efficacy and safety profiles. As our understanding of molecular interactions advances, compounds like this are expected to play a significant role in the development of next-generation medications.